Cas no 1251573-47-3 (N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide
• CAS No: 1251573-47-3
• MF: C₁₆H₂₁NO₄S₂
• MW: 355.472242116928
• CID: 5833236
• PubChem ID: 52992638
• Update Time: 2025-06-13

N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide
• N-(2-hydroxy-2-thiophen-3-ylethyl)-3-methyl-4-propoxybenzenesulfonamide
• F5857-1382
• N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-3-methyl-4-propoxybenzenesulfonamide
• VU0524770-1
• 1251573-47-3
• N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-3-methyl-4-propoxybenzene-1-sulfonamide
• AKOS024523514

• Inchi： 1S/C16H21NO4S2/c1-3-7-21-16-5-4-14(9-12(16)2)23(19,20)17-10-15(18)13-6-8-22-11-13/h4-6,8-9,11,15,17-18H,3,7,10H2,1-2H3
• InChI Key： NCZXUADZFCSPIS-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(C)=C1)OCCC)(NCC(C1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 355.09120050g/mol
• Monoisotopic Mass: 355.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Additional information on N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide

Research Brief on N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide (CAS: 1251573-47-3)

In recent years, the compound N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide (CAS: 1251573-47-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural features and biological activity. The presence of a thiophene ring and a hydroxyethyl group in its structure suggests potential interactions with biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties of this compound, including its mechanism of action, pharmacokinetics, and therapeutic efficacy. Preliminary findings indicate that N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide exhibits inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its sulfonamide moiety may contribute to its ability to modulate protein-protein interactions, further expanding its therapeutic scope.

One of the key research objectives has been to optimize the synthesis of this compound to improve yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric reactions, have been explored to achieve this goal. These efforts have not only enhanced the scalability of the compound but also provided insights into its structure-activity relationships (SAR), which are critical for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in preclinical models of disease. For instance, in models of rheumatoid arthritis, N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide significantly reduced markers of inflammation and joint damage. These findings are supported by molecular docking studies, which suggest that the compound binds to key residues in the active sites of target enzymes, thereby inhibiting their activity.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations and enhance the compound's clinical potential.

In conclusion, N-2-hydroxy-2-(thiophen-3-yl)ethyl-3-methyl-4-propoxybenzene-1-sulfonamide (CAS: 1251573-47-3) represents a promising candidate for further drug development. Its unique structural features and demonstrated biological activity make it a valuable subject of research in the chemical biology and pharmaceutical fields. Continued efforts to optimize its synthesis, understand its mechanism of action, and evaluate its therapeutic potential will be crucial for its translation into clinical applications.